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Abstract

This technical guide provides a comprehensive overview of 4-Fluoro-3,5-dinitrophenol (CAS
No. 151222-64-9), a fluorinated aromatic compound of interest in medicinal chemistry and
materials science. While public domain data on this specific isomer is limited, this document
synthesizes available information on its physicochemical properties, extrapolates potential
synthetic pathways, discusses its putative applications in drug development based on the
broader class of fluorinated nitroaromatics, and outlines appropriate safety protocols and
analytical methodologies by drawing parallels with closely related compounds. This guide aims
to serve as a foundational resource for researchers initiating projects involving 4-Fluoro-3,5-
dinitrophenol, highlighting both the known characteristics and the current gaps in knowledge.

Chemical Identity and Physicochemical Properties

4-Fluoro-3,5-dinitrophenol is a substituted aromatic compound featuring a fluorine atom and
two nitro groups attached to a phenol backbone.
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Property Value Source
CAS Number 151222-64-9 [PubChem
Molecular Formula CeH3FN20s [PubChem
Molecular Weight 202.10 g/mol [PubChem
IUPAC Name 4-fluoro-3,5-dinitrophenol [PubChem
Computed XLogP3 1.3 [PubChem
Hydrogen Bond Donor Count 1 [PubChem
Hydrogen Bond Acceptor 5

Count

Rotatable Bond Count 1

Exact Mass 202.00259936 Da [PubChem
Topological Polar Surface Area 112 A2 [PubChem

Table 1: Physicochemical Properties of 4-Fluoro-3,5-dinitrophenol.

Synthesis and Reactivity

While specific, peer-reviewed synthetic procedures for 4-Fluoro-3,5-dinitrophenol are not
readily available in the public literature, a plausible synthetic route can be postulated based on
established principles of aromatic chemistry.

Postulated Synthetic Pathway

A logical approach would involve the nitration of a suitable fluorophenol precursor. The directing
effects of the hydroxyl and fluoro substituents would guide the regioselectivity of the nitration.

4-Fluorophenol HNO3/H2504 (Mononltratlon)= 4-FIuoro-3-nitrophenoD HNO3/H2504 (Dmltratlon)= 4-FIuoro-3,5-dinitrophenoD
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Caption: Postulated two-step synthesis of 4-Fluoro-3,5-dinitrophenol from 4-Fluorophenol.
Step-by-step Methodology:

e Mononitration of 4-Fluorophenol: 4-Fluorophenol would be treated with a nitrating agent,
such as a mixture of nitric acid and sulfuric acid, under controlled temperature conditions to
favor mononitration. The hydroxyl group is a strongly activating, ortho-, para-directing group,
while the fluorine is a deactivating but also ortho-, para-directing group. The nitration would
likely occur at the positions ortho to the hydroxyl group.

 Dinitration: The resulting 4-fluoro-nitrophenol intermediate would then be subjected to a
second nitration step, likely under more forcing conditions (e.g., higher concentration of
acids, elevated temperature), to introduce the second nitro group.

Reactivity Profile

The chemical reactivity of 4-Fluoro-3,5-dinitrophenol is dictated by its functional groups:

e Phenolic Hydroxyl Group: The acidic proton of the hydroxyl group can be readily abstracted
by a base to form a phenoxide. The acidity of this phenol is expected to be significantly
increased by the electron-withdrawing effects of the two nitro groups and the fluorine atom.

e Aromatic Ring: The aromatic ring is highly electron-deficient due to the presence of two nitro
groups and a fluorine atom. This makes it susceptible to nucleophilic aromatic substitution,
particularly at the positions activated by the nitro groups.

» Nitro Groups: The nitro groups can be reduced to amino groups using various reducing
agents, which could be a key transformation for the synthesis of derivatives for drug
discovery.

o Fluorine Atom: The fluorine atom is generally a poor leaving group in nucleophilic aromatic
substitution unless the ring is highly activated by electron-withdrawing groups, which is the
case in this molecule.

Applications in Drug Development and Research
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While specific applications of 4-Fluoro-3,5-dinitrophenol are not well-documented, its
structural motifs suggest potential utility in several areas of drug discovery and development.

Role of Fluorine in Medicinal Chemistry

The incorporation of fluorine into drug candidates is a widely used strategy to enhance
pharmacological properties. Fluorine can modulate a molecule's lipophilicity, metabolic stability,
and binding affinity to target proteins.[1][2]

Fluorine

Blocks metabolic sites Forms favorable interadtions Increases membrane permeability nfluences ionization state

\
Increased Metabolic Stability Enhanced Binding Affinity Modulated Lipophilicity

Click to download full resolution via product page

Caption: Key roles of fluorine incorporation in drug design.

Dinitrophenols as Pharmacological Probes

The dinitrophenol moiety is famously known for its ability to act as a protonophore, uncoupling
oxidative phosphorylation in mitochondria.[3][4][5] This property, while historically exploited for
weight loss with highly toxic consequences, makes dinitrophenol derivatives valuable tools in
studying cellular metabolism and mitochondrial function.[6][7] Low doses of 2,4-dinitrophenol
are being investigated for potential therapeutic applications in neurodegenerative diseases.[5]
[7] It is plausible that 4-Fluoro-3,5-dinitrophenol could be investigated for similar purposes,
with the fluorine atom potentially modulating its potency, selectivity, and pharmacokinetic
profile.

Potential as a Synthetic Building Block

The reactivity of the aromatic ring and the potential for functional group interconversion make
4-Fluoro-3,5-dinitrophenol a potentially useful intermediate for the synthesis of more complex
molecules. The nitro groups can be reduced to amines, which can then be further

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b178321?utm_src=pdf-body
https://www.mdpi.com/1996-1944/15/7/2568
https://www.atsdr.cdc.gov/toxprofiles/tp64-c1.pdf
https://www.benchchem.com/product/b178321?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC11866921/
https://www.ncbi.nlm.nih.gov/books/NBK590059/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6468406/
https://pubmed.ncbi.nlm.nih.gov/17389084/
https://pubmed.ncbi.nlm.nih.gov/30909602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6468406/
https://pubmed.ncbi.nlm.nih.gov/30909602/
https://www.benchchem.com/product/b178321?utm_src=pdf-body
https://www.benchchem.com/product/b178321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

functionalized, and the fluorine atom could potentially be displaced by other nucleophiles under
specific conditions.

Safety and Handling

A specific Safety Data Sheet (SDS) for 4-Fluoro-3,5-dinitrophenol is not readily available.
However, based on the known hazards of closely related compounds such as 2,4-dinitrophenol
and other fluorinated nitroaromatics, a high degree of caution is warranted.[8][9][10][11]

GHS Hazard Classification (Presumed):

o Acute Toxicity: Likely to be toxic or fatal if swallowed, in contact with skin, or if inhaled.[9][11]
o Skin Corrosion/Irritation: May cause skin irritation.[9]

o Eye Damage/Irritation: May cause serious eye irritation.[9]

e Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through
prolonged or repeated exposure.[9]

» Explosive Properties: Dinitrophenol compounds can be explosive when dry.[8][11]

Personal Protective Equipment (PPE) and Handling

e Engineering Controls: Work should be conducted in a well-ventilated chemical fume hood.
o Eye/Face Protection: Chemical safety goggles and a face shield are required.

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber), a lab coat,
and closed-toe shoes.

o Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator with
an appropriate cartridge should be used.

e Handling: Avoid creating dust. Keep away from heat, sparks, and open flames. Avoid shock
and friction.

First Aid Measures

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b178321?utm_src=pdf-body
https://www.uccaribe.edu/wp-content/uploads/2021/10/2-4-Dinitrophenol.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17309~~PDF~~MTR~~AGHS~~EN~~2020-02-21%2023:49:57~~4-Fluoro-2%206-dinitrophenol~~
https://www.fishersci.co.uk/store/msds?partNumber=11492598&productDescription=2%2C4-DINITROPHENOL+++++100G&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15888~~PDF~~MTR~~CGV4~~EN~~2025-10-28%2017:05:49~~2%204-Dinitrophenol%20%2097%%20%20stabilized%20with%2030-35%%20water~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17309~~PDF~~MTR~~AGHS~~EN~~2020-02-21%2023:49:57~~4-Fluoro-2%206-dinitrophenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15888~~PDF~~MTR~~CGV4~~EN~~2025-10-28%2017:05:49~~2%204-Dinitrophenol%20%2097%%20%20stabilized%20with%2030-35%%20water~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17309~~PDF~~MTR~~AGHS~~EN~~2020-02-21%2023:49:57~~4-Fluoro-2%206-dinitrophenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17309~~PDF~~MTR~~AGHS~~EN~~2020-02-21%2023:49:57~~4-Fluoro-2%206-dinitrophenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17309~~PDF~~MTR~~AGHS~~EN~~2020-02-21%2023:49:57~~4-Fluoro-2%206-dinitrophenol~~
https://www.uccaribe.edu/wp-content/uploads/2021/10/2-4-Dinitrophenol.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15888~~PDF~~MTR~~CGV4~~EN~~2025-10-28%2017:05:49~~2%204-Dinitrophenol%20%2097%%20%20stabilized%20with%2030-35%%20water~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[11]

e In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing. Seek immediate medical attention.[11]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[9]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[9]

Analytical Methods

Validated analytical methods for the quantitative determination of 4-Fluoro-3,5-dinitrophenol
are not described in the available literature. However, standard analytical techniques for small
organic molecules can be readily adapted.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) coupled with a UV detector would be a
suitable method for the quantification of 4-Fluoro-3,5-dinitrophenol.

Proposed HPLC Method:
e Column: A C18 reversed-phase column is a good starting point.

o Mobile Phase: A gradient of acetonitrile and water (with a small amount of acid like formic
acid to ensure protonation of the phenol) would likely provide good separation.

o Detection: UV detection at a wavelength corresponding to the absorbance maximum of the
compound.

e Quantification: An external or internal standard method can be developed using a certified
reference standard of 4-Fluoro-3,5-dinitrophenol.

Spectroscopic Methods
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» Nuclear Magnetic Resonance (NMR) Spectroscopy:
o H NMR: Would provide information on the aromatic protons.
o 13C NMR: Would show the signals for the carbon atoms in the molecule.

o 1°F NMR: This would be a particularly useful technique to confirm the presence and
chemical environment of the fluorine atom.[12][13]

e Mass Spectrometry (MS): Can be used to confirm the molecular weight and to study the
fragmentation pattern of the molecule, aiding in its identification.[14] Liquid chromatography-
mass spectrometry (LC-MS) would be a powerful tool for both qualitative and quantitative
analysis.[6][15]

Conclusion

4-Fluoro-3,5-dinitrophenol is a chemical entity with potential applications in various research
fields, particularly in medicinal chemistry. Its synthesis is achievable through standard aromatic
nitration reactions, and its reactivity is governed by its constituent functional groups. While
specific data on its biological activity and applications are scarce, the known properties of
fluorinated compounds and dinitrophenols provide a strong rationale for its investigation as a
pharmacological probe or a synthetic intermediate. Due to the inherent hazards associated with
dinitrophenols, strict safety precautions must be observed when handling this compound. The
development and validation of specific analytical methods will be crucial for any research
involving 4-Fluoro-3,5-dinitrophenol. Further research is needed to fully elucidate the
properties and potential of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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